![molecular formula C9H9NO2 B1360087 5-Nitroindan CAS No. 7436-07-9](/img/structure/B1360087.png)
5-Nitroindan
Overview
Description
5-Nitroindan is a compound with the molecular formula C9H9NO2 and a molecular weight of 163.2 . It belongs to the class of organic compounds known as indazoles . These are compounds containing an indazole, which is structurally characterized by a pyrazole fused to a benzene .
Synthesis Analysis
The synthesis of 5-Nitroindan can be achieved through an aldol-type reaction between 5-nitroindan-1-ones and the lithium salt of N,N-disubstituted acetamides, followed immediately by dehydration with acid . This classical condensation process permits an efficient entry to a variety of indene-based molecular modules .
Molecular Structure Analysis
The 5-Nitroindan molecule contains a total of 22 bond(s). There are 13 non-H bond(s), 8 multiple bond(s), 1 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 nine-membered ring(s), and 1 nitro group(s) (aromatic) .
Scientific Research Applications
Corrosion Inhibition
Qiang et al. (2015) found that 5-nitroindazole, a derivative of 5-Nitroindan, acts as an effective inhibitor for the corrosion of copper in a 3.0% NaCl solution. This compound achieved an inhibition efficiency of up to 99% at 0.4 mM concentration. The adsorption of 5-nitroindazole on copper surfaces followed the Langmuir adsorption isotherm, suggesting strong adsorption via the indazole ring (Qiang et al., 2015).
Vibrational Spectra and Molecular Properties
Krishna Kumar et al. (2014) conducted a study using Density Functional Theory (DFT) quantum chemical calculations to analyze the vibrational spectra of 5-Nitroindan. This included calculations of its molecular dipole moment, polarizability, and first hyperpolarizability, as well as HOMO-LUMO and thermodynamic properties. These insights are crucial for understanding the electronic properties and reactions of 5-Nitroindan (Krishna Kumar et al., 2014).
Antimicrobial Applications
Beaula et al. (2015) explored the antimicrobial potential of 5-nitroisatin, another derivative of 5-Nitroindan. Their research included structural and vibrational spectroscopic studies along with DFT calculations. The antimicrobial activity of 5-nitroisatin was evaluated against various fungal and bacterial strains, showing significant potential for therapeutic applications (Beaula et al., 2015).
Nitroxide Applications in Biomedical Research
Zhurko et al. (2020) researched the synthesis and properties of nitroxides, which are derivatives of 5-Nitroindan, for their use as molecular probes and labels in biophysics, structural biology, and biomedical research. The study focused on the thermal stability and redox properties of these compounds, which are crucial for their effectiveness in these applications (Zhurko et al., 2020).
Nitroheterocyclic Drugs
Raether and Hänel (2003) discussed the role of nitroheterocyclic compounds, which include derivatives of 5-Nitroindan, in treating various protozoan and bacterial infections. The study provided insights into the chemical, chemotherapeutic, toxicological, and pharmacokinetic properties of these drugs, highlighting their broad-spectrum activity (Raether & Hänel, 2003).
Future Directions
While specific future directions for 5-Nitroindan are not documented, it’s worth noting that the field of controlled drug delivery, which often involves compounds like 5-Nitroindan, is rapidly evolving . The development of new materials and the establishment of structure–function relationships are areas of active research .
Mechanism of Action
Target of Action
Nitro compounds are known to interact with various enzymes and proteins within the body .
Mode of Action
The exact mode of action of 5-Nitroindane is not well-documented. Nitro compounds, in general, are known to undergo enzymatic reduction, which can lead to the formation of reactive species. These reactive species can then interact with various cellular components, leading to a range of biological effects .
Biochemical Pathways
Nitro compounds can potentially affect a wide range of biochemical pathways due to their reactivity .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic potential .
Result of Action
Nitro compounds can induce a variety of cellular responses, including oxidative stress and dna damage .
Action Environment
The action, efficacy, and stability of 5-Nitroindane can be influenced by various environmental factors. These can include the presence of other compounds, pH levels, temperature, and the specific biological environment within the body .
properties
IUPAC Name |
5-nitro-2,3-dihydro-1H-indene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-10(12)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLURUQQMVLOLCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90225361 | |
Record name | 5-Nitroindan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90225361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitroindan | |
CAS RN |
7436-07-9 | |
Record name | 2,3-Dihydro-5-nitro-1H-indene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7436-07-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 5-Nitroindan | |
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Record name | 7436-07-9 | |
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Record name | 5-Nitroindan | |
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Record name | 5-nitroindan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.262 | |
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Record name | 5-Nitroindane | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic routes to obtain 5-Nitroindan and its derivatives?
A1: 5-Nitroindan can be synthesized through various methods. One approach involves the nitration of indane. [, ] For instance, reacting indane with nitric acid in acetic anhydride yields 5-nitroindan alongside 4-nitroindan and other acetoxy-nitro adducts. [] Another method utilizes 5-nitroindan-1-one as a starting material. Reacting this compound with the lithium salt of N,N-disubstituted acetamides, followed by dehydration, can produce (5-nitro-3-indenyl)acetamides, which serve as versatile intermediates for synthesizing various multifunctional indenes. []
Q2: Has the crystal structure of 5-Nitroindan or its derivatives been studied?
A2: Yes, the crystal structures of several nitroindan derivatives, including 1,1,2,3,3,6-hexamethyl-5-nitroindan, have been determined using X-ray crystallography. [] This research revealed interesting structural features, including disorder in the cyclopentene ring and nitro groups in some of the studied compounds.
Q3: Are there any reported applications of 5-Nitroindan derivatives in heterocyclic chemistry?
A3: Yes, 5-Nitroindan derivatives have been employed in the synthesis of heterocyclic compounds. One example is the preparation of 6-nitro-1,2-di-oxo-4-thioindeno[2,3,d] pyrimidines. This synthesis involves converting 5-nitroindan-1,3-dione-2-carboxylate to the corresponding indeno[2,3-d]-pyrimidine derivative by reacting it with thiourea. []
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